Cas no 1001395-26-1 (3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride)

• Product Name: 3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride
• CAS No: 1001395-26-1
• MF: C₇H₇BrClF₃N₂
• MW: 291.496090173721
• CID: 4792299
• PubChem ID: 131864422
• Update Time: 2025-07-19

3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrazine, [3-bromo-5-(trifluoromethyl)phenyl]-, hydrochloride
• 3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride

• Inchi： 1S/C7H6BrF3N2.ClH/c8-5-1-4(7(9,10)11)2-6(3-5)13-12;/h1-3,13H,12H2;1H
• InChI Key： FAOSUVGNDGPJJC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(F)(F)F)C=1)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 38

Additional information on 3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride

Recent Advances in the Application of 3-Bromo-5-(trifluoromethyl)phenylhydrazine Hydrochloride (CAS: 1001395-26-1) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride (CAS: 1001395-26-1) has recently emerged as a significant building block in medicinal chemistry and chemical biology research. This hydrazine derivative, characterized by its bromo and trifluoromethyl substituents, has shown remarkable potential in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility as a key intermediate in the development of targeted therapies, particularly in oncology and infectious diseases.

Structural analyses reveal that the presence of both electron-withdrawing groups (bromo and trifluoromethyl) on the phenyl ring significantly influences the compound's reactivity and binding properties. The hydrazine moiety serves as a versatile handle for further chemical modifications, enabling the construction of diverse heterocyclic scaffolds. Recent synthetic applications have demonstrated its effectiveness in preparing pyrazole, triazole, and indazole derivatives with enhanced pharmacological profiles.

In pharmacological studies, derivatives synthesized from 1001395-26-1 have exhibited promising inhibitory activity against several kinase targets, including JAK2 and FLT3, which are crucial in hematological malignancies. The trifluoromethyl group has been shown to enhance membrane permeability and metabolic stability, addressing key challenges in drug development. Current research focuses on optimizing the pharmacokinetic properties of these derivatives while maintaining their target specificity.

Recent breakthroughs include the successful application of this compound in PROTAC (Proteolysis Targeting Chimera) technology, where it serves as a linker component connecting target-binding ligands to E3 ubiquitin ligase recruiters. This innovative approach has yielded several candidate molecules currently under preclinical evaluation for difficult-to-treat cancers. The unique electronic properties of the trifluoromethyl group appear to contribute significantly to the stability and efficacy of these bifunctional molecules.

From a safety perspective, recent toxicological assessments indicate that 3-bromo-5-(trifluoromethyl)phenylhydrazine hydrochloride demonstrates favorable in vitro safety profiles at therapeutic concentrations, with no significant off-target effects observed in comprehensive panel screening. However, researchers emphasize the need for careful handling due to potential hydrazine-related toxicity during synthetic procedures.

Looking forward, the scientific community anticipates expanded applications of this compound in fragment-based drug discovery and covalent inhibitor development. Several pharmaceutical companies have included derivatives of 1001395-26-1 in their pipelines, particularly for inflammation and autoimmune indications. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in modern drug discovery efforts.